Cas no 132418-66-7 (D-Fructose-1,6-diphosphate magnesium salt)

• Product Name: D-Fructose-1,6-diphosphate magnesium salt
• CAS No: 132418-66-7
• MF: C₆H₁₄MgO₁₂P₂
• MW: 364.42068529129
• CID: 5631409
• Update Time: 2025-06-30

D-Fructose-1,6-diphosphate magnesium salt Chemical and Physical Properties

Names and Identifiers

• D-Fructose, 1,6-bis(dihydrogen phosphate), magnesium salt (1:)
• D-Fructose-1,6-diphosphate magnesium salt

• Inchi： 1S/C6H14O12P2.Mg.2H/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;/t3-,5-,6-;;;/m1.../s1
• InChI Key： LPYWAJZRERXSEW-PWVOXRODSA-N
• SMILES： [C@@H](O)([C@H](O)COP(O)(O)=O)[C@H](O)C(=O)COP(O)(O)=O.[Mg]

Additional information on D-Fructose-1,6-diphosphate magnesium salt

D-Fructose-1,6-diphosphate magnesium salt: A Comprehensive Overview

D-Fructose-1,6-diphosphate magnesium salt, with the CAS number 132418-66-7, is a significant compound in the field of biochemistry and pharmacology. This compound, often referred to as D-Fructose-1,6-diphosphate magnesium salt, plays a crucial role in various metabolic pathways and has garnered considerable attention in recent years due to its potential applications in therapeutic and research settings.

The compound is an essential intermediate in glycolysis, the metabolic pathway that converts glucose into pyruvate, generating energy in the form of ATP. The magnesium salt form enhances its solubility and stability, making it more suitable for various biochemical applications. Recent studies have highlighted its importance in understanding and manipulating cellular energy metabolism.

One of the most intriguing aspects of D-Fructose-1,6-diphosphate magnesium salt is its involvement in the regulation of metabolic pathways. Research has demonstrated that this compound can influence the activity of key enzymes such as phosphofructokinase-1 (PFK-1), which is a critical regulatory point in glycolysis. By modulating PFK-1 activity, D-Fructose-1,6-diphosphate magnesium salt can potentially impact energy production and utilization within cells.

Recent advancements in biochemistry have led to a deeper understanding of how D-Fructose-1,6-diphosphate magnesium salt interacts with other molecules. For instance, studies have shown that it can form complexes with various metal ions, including magnesium, which is essential for maintaining proper enzyme function. This interaction has implications for developing new therapeutic strategies aimed at enhancing metabolic health.

In the realm of drug development, D-Fructose-1,6-diphosphate magnesium salt has been explored as a potential candidate for treating metabolic disorders. Its ability to influence glycolytic pathways makes it a promising agent for conditions such as diabetes and obesity. Additionally, research suggests that it may have applications in cancer therapy by altering the energy metabolism of tumor cells.

The synthesis and characterization of D-Fructose-1,6-diphosphate magnesium salt have also seen significant advancements. Modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to obtain detailed structural information about this compound. These insights have been crucial for optimizing its production and understanding its biological effects.

Another area where D-Fructose-1,6-diphosphate magnesium salt has shown promise is in the field of nutraceuticals. Its role in energy metabolism makes it a valuable component in dietary supplements designed to support overall health and well-being. Furthermore, its stability and solubility make it an ideal candidate for formulation into various delivery systems, enhancing its bioavailability.

Future research directions for D-Fructose-1,6-diphosphate magnesium salt include exploring its potential applications in gene therapy and regenerative medicine. The compound's ability to influence cellular metabolism could make it a valuable tool for developing new therapeutic approaches. Additionally, studying its interactions with other molecules may lead to the discovery of novel drug targets and mechanisms.

In conclusion, D-Fructose-1,6-diphosphate magnesium salt (CAS number 132418-66-7) is a multifaceted compound with significant implications in biochemistry and pharmacology. Its role in glycolysis and metabolic regulation underscores its importance in both research and therapeutic applications. As our understanding of cellular metabolism continues to evolve, compounds like D-Fructose-1,6-diphosphate magnesium salt will undoubtedly play a pivotal role in advancing medical science.